

Nitrovin's Investigated Anti-Cancer Mechanisms

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Nitrovin

CAS No.: 804-36-4

Cat. No.: S562261


Get Quote

Recent research has shifted focus towards understanding **Nitrovin's** potential for re-purposing as a cancer therapeutic. The key findings from these studies are summarized below.

Table 1: Summary of Nitrovin's Investigated Anti-Cancer Mechanisms

Aspect	Key Findings
Primary Mechanism	Induces a non-apoptotic, paraptosis-like cell death by targeting thioredoxin reductase 1 (TrxR1) [1].
Cellular Effects	Characterized by cytoplasmic vacuolation from swollen endoplasmic reticulum and mitochondria; is caspase-independent but requires new protein synthesis [1].
Role of ROS	Treatment leads to significant accumulation of reactive oxygen species (ROS) , which actively mediates the cell death process [1].
Cytotoxicity	Shows potent cytotoxic effects across 16 cancer cell lines from 8 different categories, with calculated IC_{50} values below 5 μ M. Notably, non-cancerous cells (LO2 and HK2) were less sensitive [1].

The following diagram illustrates the sequence of these key mechanistic steps leading to paraptosis-like cell death.



[Click to download full resolution via product page](#)

IARC Evaluations and How to Access Them

Although **Nitrovin** itself is not listed, understanding the IARC classification process can aid your future research.

- **IARC's Purpose and Process:** The IARC Monographs program identifies environmental factors that are carcinogenic hazards to humans. International expert working groups review published studies and assess the strength of evidence that an agent can cause cancer, classifying agents into Groups 1, 2A, 2B, 3, or 4 [2] [3] [4].
- **How to Check for Classifications:** You can access the complete and updated list of all evaluated agents on the official **IARC Monographs website** [5]. Since **Nitrovin** is not mentioned in the

Wikipedia list of Group 3 agents [6], and no other groups list it, this indicates it has likely not been formally evaluated by IARC.

Interpretation and Research Direction

The absence of an IARC evaluation, combined with the preliminary anti-cancer research, means that **Nitrovin's carcinogenic hazard in humans remains unclassified and unknown.**

- **Mechanism vs. Hazard:** The same property—targeting a critical redox enzyme like TrxR1—can be investigated for killing cancer cells (therapeutic context) or for potentially initiating or promoting cancer (hazard context). The outcome depends on dosage, exposure conditions, and the biological model.
- **For your research,** it is crucial to distinguish between these contexts. The current evidence supports an investigation into **Nitrovin's** therapeutic potential, but does not address its potential to cause cancer in healthy tissues upon exposure.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Nitrovin (difurazone), an antibacterial growth promoter ... [sciencedirect.com]
2. IARC Monographs – General Information [monographs.iarc.who.int]
3. The IARC Monographs: Updated Procedures for Modern ... [pmc.ncbi.nlm.nih.gov]
4. Preamble to the IARC Monographs (amended January 2019) [monographs.iarc.who.int]
5. List of Classifications – IARC Monographs on the Identification of... [monographs.iarc.who.int]
6. group 3 - Wikipedia IARC [en.wikipedia.org]

To cite this document: Smolecule. [Nitrovin's Investigated Anti-Cancer Mechanisms]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b562261#nitrovin-iarc-evaluation-carcinogenicity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com